Cas no 613660-78-9 (Pyrrolidine, 1-[(5-bromo-3-pyridinyl)carbonyl]-2-methyl-)

• Product Name: Pyrrolidine, 1-[(5-bromo-3-pyridinyl)carbonyl]-2-methyl-
• CAS No: 613660-78-9
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 482106
• PubChem ID: 9993204
• Update Time: 2025-04-19

Pyrrolidine, 1-[(5-bromo-3-pyridinyl)carbonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(5-bromo-3-pyridinyl)carbonyl]-2-methyl-
• (5-bromopyridin-3-yl)-(2-methylpyrrolidin-1-yl)methanone
• DTXSID20433876
• 613660-78-9
• SCHEMBL5909274
• AKOS010809504

• Inchi： 1S/C11H13BrN2O/c1-8-3-2-4-14(8)11(15)9-5-10(12)7-13-6-9/h5-8H,2-4H2,1H3
• InChI Key： OMUPICZBYSFPKZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCC1C)=O

Computed Properties

• Exact Mass: 268.02119
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2